Cas no 872714-78-8 (tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 872714-78-8
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD20126210
• CID: 1870701
• PubChem ID: 59254357
• Update Time: 2025-06-10

tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-4-hydroxy-,1,1-dimethylethyl ester, (3R,4R)-rel-
• cis-1-Boc-3-hydroxy-4-aminomethylpyrrolidine
• tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• TERT-BUTYL (3S,4S)-3-(AMINOMETHYL)-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• hydroxypyrrolidine-1-carboxylate
• AHJZEZIYOBGVSK-JGVFFNPUSA-N
• SB10502
• PB36055
• tert-butyl (3S,4S)-3-(aminomethyl)-4-
• 1-N-Boc-cis-[3-(aminomethyl)-4-hydroxy]pyrrolidine
• (3S,4S)-1-N-Boc-[3-(aminomethyl)-4-hydroxy]pyrrolidine
• 1,1-dimethylethyl(
• rel-1,1-Dimethylethyl (3R,4R)-3-(aminomethyl)-4-hydroxy-1-pyrrolidinecarboxylate (ACI)
• 1,1-Dimethylethyl cis-3-(aminomethyl)-4-hydroxy-1-pyrrolidinecarboxylate
• cis-tert-Butyl 3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• TERT-BUTYL(3S,4S)-3-(AMINOMETHYL)-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
• 872714-78-8
• AKOS030231551
• MFCD20126210
• rac-tert-butyl (3R,4R)-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate
• 1,1-dimethylethyl(3s,4s)-3-(aminomethyl)-4-hydroxy-1-pyrrolidinecarboxylate
• EN300-269118
• cis-1-Boc-3-(Aminomethyl)-4-Hydroxypyrrolidine
• E80140
• AS-39756
• SCHEMBL3104706
• (3S,4S)-3-(Aminomethyl)-1-Boc-4-hydroxypyrrolidine
• 872717-45-8

• MDL： MFCD20126210
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(4-11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： AHJZEZIYOBGVSK-SFYZADRCSA-N
• SMILES： C(N1C[C@H](O)[C@H](CN)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.147
• Monoisotopic Mass: 216.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: 0.1

Experimental Properties

• LogP: 0.81110

Additional information on tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate

Introduction to tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 872714-78-8)

tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 872714-78-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral, protected amino alcohol that serves as a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The chemical structure of tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate consists of a pyrrolidine ring with an aminomethyl and hydroxy substituent, protected by a tert-butyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the importance of chiral amines and amino alcohols in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The chiral nature of the compound allows for the synthesis of enantiomerically pure derivatives, which can significantly enhance the therapeutic efficacy and reduce side effects.

In addition to its applications in neurology, tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate has shown promise in cardiovascular research. A study conducted by researchers at Harvard Medical School found that derivatives of this compound can effectively modulate ion channels and receptors involved in cardiac function. This has led to the development of potential treatments for arrhythmias and other cardiovascular disorders.

The synthesis of tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the aminomethyl and hydroxy groups, and protection with a tert-butyl group. Advanced synthetic methods, such as asymmetric catalysis and organocatalysis, have been employed to achieve high yields and enantiomeric purity. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste production.

The physical properties of tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate, including its solubility, melting point, and stability, are crucial for its use in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Understanding these properties is essential for optimizing its use in drug development processes.

In conclusion, tert-butyl cis-3-(aminomethyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 872714-78-8) is a valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and chiral nature make it an ideal intermediate for the synthesis of biologically active molecules targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.